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Compound of Interest

Compound Name: 4-(3-Methoxyphenyl)piperidin-4-ol

Cat. No.: B067289

An In-depth Technical Guide to the Safety and Handling of 4-(3-Methoxyphenyl)piperidin-4-ol

Disclaimer: A specific Safety Data Sheet (SDS) for 4-(3-Methoxyphenyl)piperidin-4-ol was
not publicly available at the time of this writing. The following guide has been compiled using
safety data from structurally analogous compounds, including various substituted piperidines.
This information is intended to provide guidance for researchers, scientists, and drug
development professionals. It is imperative that a comprehensive, substance-specific risk
assessment be conducted by qualified personnel before handling this chemical.

Hazard Identification and Classification

Based on the hazard profiles of structurally related piperidine derivatives, 4-(3-
Methoxyphenyl)piperidin-4-ol should be handled as a potentially hazardous substance. The
piperidine moiety itself is associated with flammability, toxicity, and corrosivity. Substitutions on
the piperidine ring can modify these properties, but a cautious approach is warranted.

Potential hazards may include:

o Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if
inhaled.

o Skin Corrosion/Irritation: May cause skin irritation or severe skin burns.

e Serious Eye Damage/Irritation: May cause serious eye irritation or damage.
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o Respiratory Irritation: May cause respiratory irritation.

GHS Classification of Analogous Compounds

The following table summarizes the GHS hazard classifications for several compounds
structurally related to 4-(3-Methoxyphenyl)piperidin-4-ol. This data illustrates the potential
hazard profile and underscores the need for careful handling.
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Compound Name

GHS Pictogram(s)

Signal Word

Piperidine

Danger

H225: Highly
flammable liquid and
vapor.H302: Harmful if
swallowed.H311 +
H331: Toxic in contact
with skin or if
inhaled.H314: Causes
severe skin burns and
eye damage.[1][2][3]
[41[5]

4-Hydroxypiperidine

Danger

H302 + H312 + H332:
Harmful if swallowed,
in contact with skin or
if inhaled.H314:
Causes severe skin
burns and eye
damage.H335: May
cause respiratory

irritation.[6]

1-(4-
Methoxyphenyl)pipera

zine

Warning

H315: Causes skin
irritation.H319:
Causes serious eye
irritation.H335: May
cause respiratory

irritation.[7]

4-(2-
Methoxyphenyl)piperi
dine

Warning

H315: Causes skin
irritation.H319:
Causes serious eye
irritation.H335: May
cause respiratory

irritation.[8]

4-Methoxypiperidine

Warning

H302: Harmful if

swallowed.[9]
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Handling and Storage

Safe handling and storage are critical to minimize exposure and risk.

Precautions for Safe Handling

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[6][8] Ensure eyewash stations and safety showers are readily accessible.[6]

o Personal Hygiene: Do not eat, drink, or smoke in handling areas.[1][2] Wash hands and any
exposed skin thoroughly after handling.[1][2] Apply preventive skin protection.[1][2]

» Handling Practices: Avoid breathing dust, fumes, or vapors.[6][7][8] Avoid contact with skin,
eyes, and clothing.[6] Avoid dust formation.[6][8] Keep away from heat, sparks, open flames,
and other ignition sources.[1][2] Take precautionary measures against static discharge.[1][7]

Conditions for Safe Storage

» Storage Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

[61[8]
e Incompatible Materials: Store away from strong oxidizing agents and strong acids.[6]

e Security: Store in a locked-up area accessible only to qualified or authorized personnel.[1][2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound.

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[6]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber, check
manufacturer's compatibility data) and clothing to prevent skin exposure.[3][6] An impervious
lab coat is required.

» Respiratory Protection: If engineering controls are insufficient or if irritation is experienced,
use a NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate
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filter for particulates and organic vapors.[6]

Start: Task Involves
4-(3-Methoxyphenyl)piperidin-4-ol

Assess Task:
- Scale of work
- Potential for dust/aerosol
- Duration of handling

Is work performed in a
certified chemical fume hood?

Y Y
Mandatory: Mandatory:
Chemical Safety Goggles - Chemical-Resistant Gloves Yes
(EN166 / ANS| Z87.1) - Lab Coat
Required: y
Use appropriate respirator i -
(e.9., N95/FFP2 for dust, Standard ventilation sufficient
or with organic vapor cartridge)

Proceed with Task

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

First-Aid and Emergency Procedures
First-Aid Measures
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[6]

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water
or shower for at least 15 minutes.[6] Seek immediate medical attention as corrosive injuries
can be hard to cure if not treated promptly.[3]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[6]
Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.
Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[3][6] Rinse mouth with water. Call a physician or poison
control center immediately.[3][6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[6]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating
gases and vapors, including carbon monoxide (CO), carbon dioxide (CO2), and nitrogen
oxides (NOXx).[6][8]

Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full facepiece operated in pressure-demand mode, and full protective gear.[6][8]

Accidental Release Measures

» Minor Spills: For a solid, sweep up and shovel into a suitable, labeled container for disposal.
[6][8] Avoid dust formation.[6][8] Ventilate the area. Wear appropriate PPE during cleanup.

e Major Spills: Evacuate the area.[1] Prevent entry into sewers and public waters.[7] Notify
emergency services. Cleanup should only be conducted by trained personnel.

Experimental Safety Protocols

Specific experimental safety and toxicology protocols for 4-(3-Methoxyphenyl)piperidin-4-ol
are not available in the public domain. The toxicological properties of a new chemical entity are
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typically determined by a series of standardized tests, such as those established by the
Organisation for Economic Co-operation and Development (OECD). These protocols are
designed to assess potential hazards to human health and the environment.

Should formal safety testing of this compound be required, the following OECD guidelines
would be relevant:

o OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure): This test is used to
assess the acute toxic effects of a substance after oral administration. It involves dosing
animals in a stepwise procedure at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg) to identify
a dose that causes evident toxicity without mortality, thereby allowing for classification.[10]
[11]

o OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline evaluates the
potential of a substance to cause reversible or irreversible skin damage. The substance is
applied to the skin of an animal for a set period (typically 4 hours), and the skin is observed
for signs of erythema (redness) and edema (swelling) over 14 days.[12]

o OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method): As an alternative to animal testing, this in vitro method uses a reconstructed human
epidermis model. Irritant chemicals are identified by their ability to decrease cell viability
below a defined threshold (< 50%).[4][13][14]

o OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This test assesses the potential
for a substance to cause damage to the eye. A single dose is applied to one eye of an
animal, and the effects on the cornea, iris, and conjunctiva are scored at specific intervals for
up to 21 days to evaluate the severity and reversibility of the effects.[7][15][16][17]

The execution of these protocols requires specialized facilities and adherence to Good
Laboratory Practices (GLP).

Risk Management and Emergency Response
Workflow

A systematic approach to risk assessment and emergency preparedness is essential for
maintaining a safe laboratory environment. The following diagram illustrates a general workflow
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for handling a research chemical like 4-(3-Methoxyphenyl)piperidin-4-ol.

/

Phase 1: Risk Assessment R

1. Identify Hazards
- Review data for analogous compounds
- Consult SDSs (Piperidine, etc.)

:

2. Assess Risks
- Evaluate scale of experiment
- Consider process conditions
(heating, pressure)

l

3. Implement Controls
- Engineering (Fume Hood)
- Administrative (SOPs)
- PPE (Gloves, Goggles)

Phase 2: Experimental Procedure

4. Conduct Experiment

Adhering to SOPs and Controls

1
:If event occurs

Spill Response:
- Alert others
- Evacuate (if major)
- Use spill kit

Phase 3: Emergency Response

Emergency Occurs
(Spill, Exposure, Fire)

Exposure

Exposure Response:
- Use safety shower/eyewash
- Remove contaminated clothing
- Seek medical aid

:

5. Report Incident

Fire

Fire Response:
- Alert others, activate alarm
- Evacuate
- Use extinguisher (if trained & safe)

- Inform Supervisor/EHS
- Complete incident report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Emergency Procedures for Incidents Involving Chemicals | Research Safety
[researchsafety.uky.edu]

. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2
3
4
5. ehs.princeton.edu [ehs.princeton.edu]
6. researchgate.net [researchgate.net]
7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
8. siesascs.edu.in [siesascs.edu.in]

9. delltech.com [delltech.com]

10. umwelt-online.de [umwelt-online.de]
11. oecd.org [oecd.org]

12. oecd.org [oecd.org]

13. x-cellr8.com [x-cellr8.com]

14. oecd.org [oecd.org]

15. ACUTE EYE IRRITATION OECD GUIDELINE BY SEJAL AGRAWAL | PPTX
[slideshare.net]

16. In vivo Eye Irritation / Serius Eye Damage Test (OECD 405: 2023). - IVAMI [ivami.com]
17. nucro-technics.com [nucro-technics.com]

To cite this document: BenchChem. [4-(3-Methoxyphenyl)piperidin-4-ol safety and handling
guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b067289#4-3-methoxyphenyl-piperidin-4-ol-safety-
and-handling-guidelines]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b067289?utm_src=pdf-custom-synthesis
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://researchsafety.uky.edu/chemical-safety/cs-policies-and-procedures/injury-and-incident-reporting/incident-reporting/emergency-procedures-involving-chemicals
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://siesascs.edu.in/docs/notes/invitro%20skin%20irritation%20oecd%20guideline_44312.pdf
https://delltech.com/managing-ocular-irritation/
https://www.umwelt-online.de/regelwerk//eu//08_09/08_0440_bilder/08_0440_oecd_420.pdf
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.oecd.org/en/publications/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_9789264242845-en.html
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.benchchem.com/product/b067289#4-3-methoxyphenyl-piperidin-4-ol-safety-and-handling-guidelines
https://www.benchchem.com/product/b067289#4-3-methoxyphenyl-piperidin-4-ol-safety-and-handling-guidelines
https://www.benchchem.com/product/b067289#4-3-methoxyphenyl-piperidin-4-ol-safety-and-handling-guidelines
https://www.benchchem.com/product/b067289#4-3-methoxyphenyl-piperidin-4-ol-safety-and-handling-guidelines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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